Cas no 793727-62-5 (1-{(2-chloroquinolin-3-yl)methylideneamino}propan-2-ol)

• Product Name: 1-{(2-chloroquinolin-3-yl)methylideneamino}propan-2-ol
• CAS No: 793727-62-5
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 5380140
• PubChem ID: 4833594
• Update Time: 2025-10-29

1-{(2-chloroquinolin-3-yl)methylideneamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(2-chloroquinolin-3-yl)methylidene]amino}pro pan-2-ol
• 1-{(2-chloroquinolin-3-yl)methylideneamino}propan-2-ol

• Inchi： 1S/C13H13ClN2O/c1-9(17)7-15-8-11-6-10-4-2-3-5-12(10)16-13(11)14/h2-6,8-9,17H,7H2,1H3
• InChI Key： QQQBHWVTZIYKOH-UHFFFAOYSA-N
• SMILES： C(N=CC1=CC2C(N=C1Cl)=CC=CC=2)C(O)C

Additional information on 1-{(2-chloroquinolin-3-yl)methylideneamino}propan-2-ol

1-{(2-chloroquinolin-3-yl)methylideneamino}propan-2-ol: A Comprehensive Overview

1-{(2-chloroquinolin-3-yl)methylideneamino}propan-2-ol, also known by its CAS number 793727-62-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has been the subject of extensive research in recent years. The molecule combines a quinoline ring, a chloro substituent, and a propanol moiety, making it a versatile compound with potential applications in drug design and materials science.

The quinoline ring system is a well-known heterocyclic structure that has been extensively studied due to its wide range of biological activities. In this compound, the quinoline ring is substituted with a chloro group at the 2-position and a methylideneamino group at the 3-position. This substitution pattern not only enhances the structural complexity of the molecule but also imparts unique electronic and steric properties. The propanol moiety further adds hydroxyl functionality, which can play a crucial role in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of this compound as a building block for more complex molecules. For instance, researchers have explored its use in the synthesis of bioactive compounds targeting various diseases, including cancer and neurodegenerative disorders. The methylideneamino group has been shown to act as a reactive site for further functionalization, enabling the creation of diverse chemical libraries.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of 2-chloroquinoline with an appropriate amine derivative followed by alkylation to introduce the propanol group. The optimization of reaction conditions, such as temperature and solvent choice, has been critical in achieving high yields and purity.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, this compound has been studied for its biodegradability and potential impact on ecosystems. Initial findings suggest that it undergoes slow degradation under aerobic conditions, which raises concerns about its long-term environmental fate. Further research is needed to assess its toxicity to aquatic organisms and its potential accumulation in food chains.

In conclusion, 1-{(2-chloroquinolin-3-yl)methylideneamino}propan-2-ol (CAS No: 793727-62-5) is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of novel chemical entities.